4-(4-fluorophenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C18H17FN4OS/c19-14-3-1-12(2-4-14)13-9-16(21-10-13)17(24)22-15-5-7-23(11-15)18-20-6-8-25-18/h1-4,6,8-10,15,21H,5,7,11H2,(H,22,24)
• InChI Key: XYZJJGVUWFUKMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC(=CN2)C3=CC=C(C=C3)F)C4=NC=CS4
• Molecular Formula: C18H17FN4OS
• Molecular Weight: 356.4 g/mol

Description

The compound “4-(4-fluorophenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1H-pyrrole-2-carboxamide” is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a thiazolyl group, a pyrrolidinyl group, and a pyrrole carboxamide group. These functional groups suggest that the compound may have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple heterocyclic rings (thiazole and pyrrole) and a fluorophenyl group suggests potential for interesting electronic and steric interactions within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorine atom could increase its lipophilicity, potentially affecting its solubility and permeability. The heterocyclic rings could contribute to its stability and electronic properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “4-(4-fluorophenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1H-pyrrole-2-carboxamide” would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The future directions for research on this compound would likely depend on its observed properties and potential applications. If it shows promising activity in biological assays, for example, it might be further studied as a potential drug.